Cas no 1379355-32-4 (2-Chloro-6-(trifluoromethyl)isonicotinamide)

2-Chloro-6-(trifluoromethyl)isonicotinamide structure
1379355-32-4 structure
Product Name:2-Chloro-6-(trifluoromethyl)isonicotinamide
CAS No:1379355-32-4
MF:C7H4ClF3N2O
MW:224.567670822144
MDL:MFCD19440017
CID:4675187
PubChem ID:118999013
Update Time:2024-11-05

2-Chloro-6-(trifluoromethyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-(trifluoromethyl)isonicotinamide
    • 2-chloro-6-(trifluoromethyl)pyridine-4-carboxamide
    • AK339136
    • 4-Pyridinecarboxamide, 2-chloro-6-(trifluoromethyl)-
    • MFCD19440017
    • AS-47356
    • SCHEMBL18050067
    • DB-093734
    • F13418
    • YLIZGUREJZRSSD-UHFFFAOYSA-N
    • 1379355-32-4
    • AKOS027337489
    • MDL： MFCD19440017
    • Inchi： 1S/C7H4ClF3N2O/c8-5-2-3(6(12)14)1-4(13-5)7(9,10)11/h1-2H,(H2,12,14)
    • InChI Key： YLIZGUREJZRSSD-UHFFFAOYSA-N
    • SMILES： ClC1=CC(C(N)=O)=CC(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 223.996
  • Monoisotopic Mass: 223.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56
  • XLogP3: 1.6

2-Chloro-6-(trifluoromethyl)isonicotinamide Pricemore >>

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Alichem
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2-Chloro-6-(trifluoromethyl)isonicotinamide
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abcr
AB511277-250 mg
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abcr
AB511277-250mg
2-Chloro-6-(trifluoromethyl)pyridine-4-carboxamide; .
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AB511277-1g
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2-Chloro-6-(trifluoromethyl)isonicotinamide Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1379355-32-4)2-Chloro-6-(trifluoromethyl)isonicotinamide
Order Number:A1131166
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:29
Price ($):438.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1379355-32-4)2-Chloro-6-(trifluoromethyl)isonicotinamide
A1131166
Purity:99%
Quantity:1g
Price ($):438.0
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